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Compound of Interest

Compound Name: 4-Hydrazinyl-3-nitrobenzonitrile

Cat. No.: B038958 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Topic: This guide focuses on the physicochemical properties of nitrile-containing

compounds, with a specific inquiry into 4-hydrazinyl-3-nitrobenzonitrile. While specific

experimental data for 4-hydrazinyl-3-nitrobenzonitrile is not readily available in the public

domain, this document provides a comprehensive overview of the methodologies used to

determine such properties and contextual data from structurally related molecules.

Physicochemical Data for 4-Hydrazinyl-3-
nitrobenzonitrile
As of the latest literature review, the specific melting and boiling points for 4-hydrazinyl-3-
nitrobenzonitrile have not been experimentally determined and reported in publicly accessible

databases. This section will be updated as new data becomes available.

Comparative Physicochemical Data of Related
Compounds
To provide a frame of reference, the following table summarizes the melting points of several

structurally related nitrobenzonitrile derivatives. This data can offer insights into the potential

physical state and thermal stability of 4-hydrazinyl-3-nitrobenzonitrile.
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Compound Name Molecular Structure Melting Point (°C)

4-Nitrobenzonitrile O₂NC₆H₄CN 144-147

4-Hydroxy-3-nitrobenzonitrile HOC₆H₃(NO₂)CN 146-148[1][2]

4-Fluoro-3-nitrobenzonitrile FC₆H₃(NO₂)CN 87.0-97.0[3]

3-Nitrobenzonitrile O₂NC₆H₄CN 114-117[4][5]

Experimental Protocols for Physicochemical
Property Determination
The following are detailed, generalized protocols for determining the melting and boiling points

of organic compounds, applicable to substances like 4-hydrazinyl-3-nitrobenzonitrile.

Melting Point Determination
The melting point is a critical physical property used to identify a substance and assess its

purity. A pure crystalline solid typically has a sharp melting point range of 0.5-1.0°C, while

impurities tend to lower and broaden the melting range.[6][7]

Method 1: Thiele Tube Method

This method utilizes a specialized glass tube designed to allow for uniform heating of an oil

bath via convection currents.

Apparatus: Thiele tube, thermometer, capillary tubes, rubber band, Bunsen burner or other

heat source, and a high-boiling point liquid (e.g., mineral oil or silicone oil).

Procedure:

Seal one end of a capillary tube by heating it in a flame.

Finely powder the solid organic compound.

Pack a small amount of the powdered sample into the open end of the capillary tube to a

height of 1-2 mm.[8][9]
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Attach the capillary tube to a thermometer using a rubber band, ensuring the sample is

level with the thermometer bulb.

Suspend the thermometer and attached capillary tube in the Thiele tube containing the

heating oil. The rubber band should remain above the oil level to prevent melting.[7]

Gently heat the side arm of the Thiele tube to create a convection current, ensuring a slow

and uniform temperature increase (approximately 1-2°C per minute) near the expected

melting point.[7]

Record the temperature at which the first drop of liquid appears (the beginning of melting).

Record the temperature at which the entire solid has turned into a clear liquid (the

completion of melting). The range between these two temperatures is the melting point

range.[6][7]

Method 2: Digital Melting Point Apparatus

Modern laboratories often use automated or semi-automated apparatus for more precise and

convenient measurements.

Apparatus: Digital melting point apparatus, capillary tubes.

Procedure:

Prepare the sample in a capillary tube as described in the Thiele tube method.

Place the capillary tube into the sample holder of the apparatus.

Set the heating rate. It is common practice to perform a rapid initial determination to find

an approximate melting point, followed by a slower, more careful measurement (1-2°C per

minute) for accuracy.[6]

Observe the sample through the magnifying lens.

Record the temperatures at the onset and completion of melting as displayed by the

apparatus.[10]
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Boiling Point Determination
The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure.[11][12]

Method: Capillary Method (Siwoloboff's Method)

This micro-method is suitable for small quantities of liquid.

Apparatus: Small test tube (fusion tube), capillary tube (sealed at one end), thermometer,

heating bath (e.g., Thiele tube or an aluminum block on a hot plate), and a means to attach

the test tube to the thermometer.[13][14]

Procedure:

Place a few milliliters of the liquid into the small test tube.[11]

Invert a capillary tube (sealed at one end) and place it into the liquid in the test tube, with

the open end submerged.[13]

Attach the test tube to the thermometer so that the sample is level with the thermometer

bulb.

Immerse the assembly into a heating bath.

Heat the bath slowly and uniformly.

Observe the capillary tube. As the liquid heats, air trapped in the capillary will bubble out.

Continue heating until a rapid and continuous stream of bubbles emerges from the

capillary tube. Note this temperature. This indicates that the vapor pressure of the liquid

has exceeded the external pressure.

Remove the heat source and allow the apparatus to cool slowly.

The temperature at which the bubbling stops and the liquid begins to enter the capillary

tube is the boiling point of the liquid.[12]
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Mandatory Visualizations
The following diagrams illustrate the generalized workflows for determining the melting and

boiling points of a chemical compound.
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Workflow for Melting Point Determination
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Caption: Workflow for Melting Point Determination.
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Workflow for Boiling Point Determination (Capillary Method)
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Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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